This work develops a novel design method for the actively deformable honeycomb structure to realize the variable thickness leading-edge wing. Firstly, the classical Gibson theory is extended to be ...

Diatomic chain consisting of spring-mass system forms an attenuation bandgap due to the formation of the standing wave when the wavelength matches with the periodicity, known as Bragg-scattering. E...

Quasi-zero stiffness (QZS) isolators have attracted extensive attention due to their high-static–low-dynamic stiffness. The effectiveness of the traditional QZS (T-QZS) isolators to attenuate low-f...

Flexible skin with an elastomer face sheet and corrugated core is considered the key component in achieving aerodynamic bearing and continuous large deformation of the morphing wings. However, duri...

Silicon-anode based lithium-ion batteries can provide large actuation strain and actuator strain energy through their novel electrochemical actuation mechanism. Battery actuators have strong potent...

Recently, vibration energy harvesting devices have gained growing interests. One of the main requirements for them is a broad bandwidth owing to stochastic spectral characteristics of the general v...

Direct flexoelectricity appears in dielectrics as a kind of coupling effect of electric field and elastic strain gradient. Its strong size dependence makes it effective in nanostructures. In this p...

Magnetorheological fluids are considered smart materials since their properties change significantly when exposed to a magnetic field, making them interesting for a variety of industries. These flu...

In order to meet the damper performance requirements of heavy vehicles, a stepped-bypass magnetorheological damper is proposed. The mathematical model of damping force is deduced, and its mechanica...

Force sensing resistor (FSR) is a passive component that is composed of polymer thick films that change resistance between its terminals due to force applied at its surface. FSRs inherently exhibit...